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Abstract

The formation and evolution of planetesimals, the building blocks of planets, were critically
influenced by the heat generated from the decay of short-lived radionuclides. Among these,
Aluminum-26 (2°Al) has been identified as the principal heat source in the early solar system.
[1][2] Its decay provided sufficient energy to cause significant thermal metamorphism, melting,
and differentiation of these primordial bodies within the first few million years of the solar
system's existence.[3][4] This guide provides a comprehensive technical overview of the role of
26A\| as a heat source in planetesimals, detailing its decay properties, initial abundance, and the
methodologies used for its quantification. It further explores the thermal evolution of
planetesimals under the influence of 26Al heating and presents the experimental protocols for
determining its historical presence in meteoritic samples.

Introduction: The Significance of Aluminum-26

The early solar system was a dynamic environment where dust and gas accreted to form
progressively larger bodies, eventually leading to the planets we see today. A key factor in this
process was the internal heating of planetesimals, which drove their geological evolution. While
long-lived radionuclides such as Uranium-238 and Thorium-232 contribute to planetary heat
budgets over billions of years, their energy output was insufficient to cause the rapid and
widespread melting observed in the parent bodies of many meteorites. The short-lived
radionuclide 26Al, with a half-life of approximately 0.717 to 0.73 million years, provided the
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intense burst of heat necessary for these early, transformative events.[4][5] The presence of
26Al in the early solar system is evidenced by the excess of its decay product, Magnesium-26
(2°Mg), in ancient meteoritic inclusions.[6][7]

Quantitative Data on Aluminum-26 and Planetesimal
Properties

The thermal evolution of a planetesimal is governed by the heat generated by 2°Al decay and
the physical properties of the planetesimal itself. The following tables summarize the key
quantitative data.

Table 1: Decay Properties of Aluminum-26

Property Value Reference(s)
Half-life (tu/2) ~0.717 - 0.73 Myr [4][5]

Mean Lifetime (1) ~1.034 Myr [8]

Decay Mode [+ decay and electron capture [5]

Decay Product Stable Magnesium-26 (2°Mg) [5]

Decay Energy (per decay) 3.12 - 4.0 MeV [2][5]

Recommended Heat
] 3.12 MeV [2][5]
Production

Table 2: Initial Abundance and Heat Production of Aluminum-26

Property Value Reference(s)
Canonical Initial 26Al/27Al Ratio ~5x10-° [41[7119]

Initial Heat Production Rate ~1.9 x 10-7 W/kg (for CI 4]

(Ho at t=0) chondrite)

Table 3: Physical Properties of Chondritic Planetesimal Material
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Property Value Reference(s)
Thermal Conductivity (K) 1.5-2.1W/m-K [4][10]
N ) ~837 J/kg-K (temperature
Specific Heat Capacity (Cp) [4][11]
dependent)
Density (p) (compacted) ~3300 kg/m 3 [4][11]
Initial Temperature (To) ~250 K [4]

The Decay of Aluminum-26: A Signaling Pathway for
Heat Generation

The radioactive decay of 26Al into 2°Mg is the fundamental process that releases energy within
a planetesimal. This can be visualized as a simple signaling pathway.

Magnesium-26 (2°Mg)
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Aluminum-26 (26Al)
Half-life: ~0.72 Myr

__________ Heat Energy
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Figure 1: Decay of Aluminum-26.

Experimental Protocols: Uncovering the Evidence In
Meteorites
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The determination of the initial abundance of 26Al in the early solar system is a cornerstone of
cosmochemistry. Since 26Al has long since decayed, its former presence is inferred by
measuring the abundance of its daughter isotope, 2°Mg, in meteorites, particularly in Calcium-
Aluminum-rich Inclusions (CAls), which are among the oldest solids formed in the solar system.

[°]

Core Principle

The method relies on the correlation between the excess of 22Mg (denoted as 82°Mg) and the
aluminum-to-magnesium ratio (27Al/24Mg) in different minerals within a single CAl. Minerals with
a higher initial Al/Mg ratio will exhibit a larger excess of 2°Mg due to the in-situ decay of 2°Al. A
linear correlation, or isochron, in a plot of 82éMg versus 2’Al/2*Mg is strong evidence for the past
presence of 26Al, and the slope of this line corresponds to the initial 2°Al/27 Al ratio at the time of
the CAl's formation.[6][8]

Analytical Workflow

The primary analytical techniques for these high-precision isotopic measurements are
Secondary lon Mass Spectrometry (SIMS) and Multi-Collector Inductively Coupled Plasma
Mass Spectrometry (MC-ICP-MS).[6][12][13]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.lpi.usra.edu/meetings/metchron2007/pdf/4066.pdf
http://www.psrd.hawaii.edu/Sept02/PSRD-Al26clock.pdf
https://arxiv.org/pdf/2212.00390
http://www.psrd.hawaii.edu/Sept02/PSRD-Al26clock.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8637499/
https://pubs.geoscienceworld.org/msa/rimg/article/82/1/219/302213/Magnesium-Isotope-Geochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Meteorite Sample (CAl)

'

Polished Thin Section

'

Mineral Identification
(e.g., SEM/EPMA)

Isotopic Analyst

Sample Dissolution
(for solution MC-ICP-MS)

\

Chemical Separation of Mg

'

MC-ICP-MS Analysis

In-situ Analysis (SIMS or LA-MC-ICP-MS)

Data Processing & Inter

Mass Bias Correction
(Standard Bracketing)

:

Isochron Plot
(62°Mg* vs. 27Al/2*Mg)

'

Determine Initial 26Al/2 Al Ratio
(from slope)

Click to download full resolution via product page

Figure 2: Experimental workflow for determining the initial 2°Al/2” Al ratio.
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Detailed Methodologies

o Sample Preparation: A thin, polished section of the meteorite is prepared to expose the
internal mineral structures of the CAls.

o Mineral Identification: The mineral phases within the CAI are identified and characterized
using techniques such as Scanning Electron Microscopy (SEM) and Electron Probe
Microanalysis (EPMA). This is crucial for selecting appropriate spots for isotopic analysis.

e In-situ Isotopic Analysis (SIMS/LA-MC-ICP-MS):

o Aprimary ion beam (in SIMS) or a laser (in LA-MC-ICP-MS) is focused on a specific
mineral grain within the CAL.

o This sputters or ablates a small amount of material, which is then ionized.

o The ions are accelerated into a mass spectrometer, where they are separated by their
mass-to-charge ratio.

o The abundances of 2*Mg, Mg, Mg, and 2’Al are measured.
e Solution MC-ICP-MS (for higher precision on bulk samples or mineral separates):
o The CAI or specific mineral grains are carefully extracted and dissolved in acid.

o Magnesium is chemically separated from other elements using ion-exchange
chromatography to avoid isobaric interferences.

o The purified Mg solution is introduced into the MC-ICP-MS for isotopic analysis.
» Data Correction and Interpretation:

o Instrumental mass fractionation, a bias in the measurement of different isotopes, is
corrected for by bracketing the sample analysis with measurements of a standard with a
known isotopic composition.[13]

o The corrected 26Mg/2*Mg ratios are compared to a terrestrial standard to determine the
excess Mg (62°Mg*).
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o The 32°Mg* values are plotted against the measured 2’ Al/2*Mg ratios for the different
mineral phases.

o Alinear regression is performed on the data points. The slope of the resulting isochron
gives the initial 25Al/27Al ratio at the time of mineral formation.[8]

The Thermal Evolution of Planetesimals: A Logical
Framework

The amount of heat generated by 26Al and its effect on a planetesimal depends on several
factors, including the initial abundance of 2°Al, the time of accretion of the planetesimal relative
to the formation of CAls, the size of the planetesimal, and its physical properties. The interplay
of these factors determines the ultimate fate of the planetesimal.
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Figure 3: Logical flow of planetesimal thermal evolution due to 2°Al heating.

Key Factors Influencing Thermal Evolution

o Accretion Time: Planetesimals that accreted early (within the first 1-2 million years after CAl
formation) incorporated a larger amount of live 26Al and thus experienced more intense

heating.[1][4] Late-accreting bodies formed after most of the 2°Al had decayed and therefore
remained relatively cold and primitive.
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» Planetesimal Size: Larger planetesimals have a smaller surface-area-to-volume ratio, which
makes them more effective at retaining the heat generated in their interiors.[4] Bodies with
radii greater than about 20 km that formed early are likely to have melted.[4]

o Composition and Porosity: The initial composition, including the presence of ices and the
degree of porosity, influences the thermal conductivity and heat capacity of the planetesimal
material, thereby affecting how quickly heat is conducted towards the surface.[14][15]

Thermal Outcomes

o Thermal Metamorphism: Moderate heating leads to the recrystallization of minerals in the
solid state, altering the texture and mineralogy of the original chondritic material.

» Melting and Differentiation: Sufficiently high temperatures, often exceeding 1400 K, cause
the melting of silicates and metals.[4] The denser metallic melts sink to the center to form a
core, while the lighter silicate magma forms a mantle and eventually a crust, leading to a
differentiated body.

e Volatile Loss: The intense heat from 26Al decay can vaporize water and other volatile
compounds, leading to the "drying out" of planetesimals that formed within the snow line.[16]
[17]

Conclusion

The radioactive decay of Aluminum-26 was a pivotal process in the early solar system,
providing the primary heat source that drove the thermal evolution of planetesimals. The
quantitative understanding of its decay properties and initial abundance, derived from
meticulous isotopic analyses of meteorites, allows for the construction of detailed thermal
models that explain the diversity of asteroidal bodies we observe today. The methodologies for
determining the initial 25Al/27Al ratio are a testament to the power of modern analytical
techniques in unraveling the history of our solar system. The legacy of 26Al is preserved in the
very structure of the planets and asteroids, a reminder of the fiery beginnings of our cosmic
neighborhood.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b1230959#aluminum-26-as-a-heat-source-in-
planetesimals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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